2-(3-{[allyl(2-methylbenzyl)amino]methyl}phenoxy)acetamide

• IUPAC Name: 2-[3-[[(2-methylphenyl)methyl-prop-2-enylamino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C20H24N2O2/c1-3-11-22(14-18-9-5-4-7-16(18)2)13-17-8-6-10-19(12-17)24-15-20(21)23/h3-10,12H,1,11,13-15H2,2H3,(H2,21,23)
• InChI Key: RQFAPOZHVILNHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CC=C)CC2=CC(=CC=C2)OCC(=O)N
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

The compound “2-(3-{[allyl(2-methylbenzyl)amino]methyl}phenoxy)acetamide” is a derivative of phenoxy acetamide. Phenoxy acetamide and its derivatives are significant pharmacophores with distinct biological activities, and several different derivatives of phenoxy acetamide have been used for therapeutic applications.

Synthesis Analysis

The synthesis of phenoxy acetamide derivatives involves various chemical techniques and computational chemistry applications. The aim is to design and develop new pharmaceutical compounds that can be used as effective drugs.

Molecular Structure Analysis

The molecular structure of phenoxy acetamide derivatives is based on molecular interactions in terms of molecular structure with triggered functional groups or the specific physicochemical properties.

Chemical Reactions Analysis

Phenoxy acetamide and its derivatives have been subjected to in-vitro anti-bacterial investigation. It was found that the compounds with halogen substituent had strong inhibitory action.

Scientific Research Applications

Chemoselective Acetylation of 2-Aminophenol

• Study Overview : Research on the chemoselective acetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide highlights a method for synthesizing intermediates for antimalarial drugs. This study utilized Novozym 435 as a catalyst and explored various acyl donors, demonstrating a kinetically controlled synthesis ideal for producing specific acetamide derivatives (Magadum & Yadav, 2018).

Synthesis and Mercaptolysis in Carbohydrate Chemistry

• Study Overview : The synthesis and mercaptolysis of a specific methyl 2-acetamido derivative from methyl 3-O-allyl-2-benzamido-2-deoxy-5,6-O-isopropylidene-β-D-glucofuranoside illustrate the complex reactions involved in creating novel carbohydrate derivatives with potential applications in medicinal chemistry and drug design (Jacquinet & Sinaÿ, 1974).

Anticonvulsant and Pain-Attenuating Properties

• Study Overview : A study on primary amino acid derivatives substitution at the N'-benzylamide site in various compounds demonstrated potent anticonvulsant activities and pain-attenuating properties. This research underscores the therapeutic potential of acetamide derivatives in treating neurological disorders (King et al., 2011).

Synthesis and Anticancer Activity of Acetamide Derivatives

• Study Overview : The synthesis of 1H-inden-1-one substituted (heteroaryl)acetamide derivatives and their investigation for anticancer activity highlight the role of acetamide derivatives in developing new anticancer agents. One compound exhibited significant growth inhibition against several cancer cell lines, indicating the potential of acetamide derivatives in cancer treatment (Karaburun et al., 2018).

Future Directions

The future directions in the research of phenoxy acetamide and its derivatives involve the design of new derivatives that can be successful agents in terms of safety and efficacy to enhance life quality. This provides an opportunity for chemists to explore the chemical diversity of phenoxy acetamide and its derivatives.